1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C21H26N2O4/c1-3-25-18-7-5-4-6-17(18)23-10-8-22(9-11-23)14-16-12-19(24-2)21-20(13-16)26-15-27-21/h4-7,12-13H,3,8-11,14-15H2,1-2H3
• InChI Key: YAOXZYQLSKAMBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)CC3=CC4=C(C(=C3)OC)OCO4
• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol

Description

1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine, also known as EMD-386088, is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of scientific research due to its potential therapeutic applications in various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is not fully understood, but it is believed to act as a selective serotonin receptor agonist. It has been shown to bind to the 5-HT1A receptor and modulate its activity, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to have activity at the 5-HT2A receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been shown to have various biochemical and physiological effects in preclinical studies. It has been shown to increase serotonin and dopamine levels in certain brain regions, which may contribute to its therapeutic effects. It has also been shown to have antinociceptive effects, which may be useful in the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine in lab experiments is its selectivity for certain serotonin receptors, which allows for more targeted studies of the effects of serotonin on the central nervous system. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret study results.

Future Directions

There are several future directions for the study of 1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of anxiety, depression, and schizophrenia. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further research is needed to fully understand its mechanism of action and to develop more selective and potent compounds based on its structure.

Synthesis Methods

1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine can be synthesized using a multi-step process that involves the reaction of 1-(2-ethoxyphenyl)piperazine with 7-methoxy-1,3-benzodioxole-5-carboxaldehyde in the presence of a catalyst. The resulting product is then purified using various methods, such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine has been the subject of scientific research due to its potential therapeutic applications in various medical conditions. It has been studied for its effects on the central nervous system, particularly in the treatment of anxiety, depression, and schizophrenia. It has also been investigated for its potential use in the treatment of neuropathic pain and as an analgesic.